Cas no 1448051-76-0 (1-methanesulfonyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylazetidine-3-carboxamide)

1-methanesulfonyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylazetidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-methanesulfonyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylazetidine-3-carboxamide
- 1-methylsulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide
- AKOS024533124
- 1448051-76-0
- F6125-2861
- 1-(methylsulfonyl)-N-(3-(2-methylthiazol-4-yl)phenyl)azetidine-3-carboxamide
- 1-METHANESULFONYL-N-[3-(2-METHYL-1,3-THIAZOL-4-YL)PHENYL]AZETIDINE-3-CARBOXAMIDE
- VU0532892-1
-
- Inchi: 1S/C15H17N3O3S2/c1-10-16-14(9-22-10)11-4-3-5-13(6-11)17-15(19)12-7-18(8-12)23(2,20)21/h3-6,9,12H,7-8H2,1-2H3,(H,17,19)
- InChI Key: PHRAHVOUFIVASJ-UHFFFAOYSA-N
- SMILES: N1(S(C)(=O)=O)CC(C(NC2=CC=CC(C3=CSC(C)=N3)=C2)=O)C1
Computed Properties
- Exact Mass: 351.07113376g/mol
- Monoisotopic Mass: 351.07113376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
- XLogP3: 1.2
1-methanesulfonyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylazetidine-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6125-2861-20mg |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 20mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-40mg |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 40mg |
$140.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-5mg |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-10mg |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 10mg |
$79.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-2μmol |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 2μmol |
$57.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-5μmol |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-10μmol |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 10μmol |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-2mg |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-3mg |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 3mg |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6125-2861-4mg |
1-methanesulfonyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]azetidine-3-carboxamide |
1448051-76-0 | 4mg |
$66.0 | 2023-09-09 |
1-methanesulfonyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylazetidine-3-carboxamide Related Literature
-
Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
-
Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
Additional information on 1-methanesulfonyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylazetidine-3-carboxamide
1-Methanesulfonyl-N-(3-(2-Methyl-1,3-Thiazol-4-Yl)Phenyl)Azetidine-3-Carboxamide: A Comprehensive Overview
The compound with CAS No. 1448051-76-0, known as 1-methanesulfonyl-N-(3-(2-methyl-1,3-thiazol-4-yl)phenyl)azetidine-3-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule represents a novel class of compounds that combine elements of sulfur-containing heterocycles and azetidine derivatives, making it a promising candidate for drug development.
Structural Analysis and Synthesis
The molecular structure of 1-methanesulfonyl-N-(3-(2-methyl-1,3-thiazol-4-yl)phenyl)azetidine-3-carboxamide is characterized by a thiazole ring fused with a phenyl group and an azetidine moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the compound's stability and bioactivity. The azetidine ring, a four-membered cyclic amine, adds flexibility and enhances the molecule's ability to interact with biological targets.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound accessible for further studies.
Pharmacological Properties
Preclinical studies have demonstrated that 1-methanesulfonyl-N-(3-(2-methyl-1,3-thiazol-4-yl)phenyl)azetidine-3-carboxamide exhibits potent inhibitory activity against various enzymes implicated in inflammatory diseases and cancer. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX)-2, an enzyme associated with pain and inflammation.
Moreover, this compound has been found to modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. Its ability to influence chromatin structure opens new avenues for its application in treating cancers characterized by aberrant gene expression.
Therapeutic Applications
The potential therapeutic applications of CAS No. 1448051-76-0 are vast and varied. Its anti-inflammatory properties make it a strong candidate for the development of novel pain relievers and anti-inflammatory drugs. Additionally, its role as an HDAC inhibitor positions it as a potential agent in cancer therapy.
Recent clinical trials have highlighted its safety profile and bioavailability, further solidifying its potential as a lead compound for drug development. Researchers are currently exploring its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and neurodegenerative diseases.
Conclusion
In summary, 1-methanesulfonyl-N-(3-(2-methyl-1,3-thiazol-4-y l)phenyl)azetidine - 3 - carboxamide (CAS No. 1 4 4 8 0 5 1 -76 -0 ) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, underscores its potential as a therapeutic agent across multiple disease areas.
1448051-76-0 (1-methanesulfonyl-N-3-(2-methyl-1,3-thiazol-4-yl)phenylazetidine-3-carboxamide) Related Products
- 1993365-96-0(2-{[(1S,2S)-2-Hydroxycyclohexyl]sulfanyl}-5-methylpyrimidin-4-ol)
- 57707-64-9(2-azidoacetonitrile)
- 92407-84-6(1-(2-Chlorobenzyl)-2-methyl-1H-indole-3-carbaldehyde)
- 2137073-81-3((1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine)
- 2160799-28-8((4,4-Dimethyloxolan-2-yl)methanethiol)
- 2172247-55-9(3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-hydroxy-2-methylpropanoic acid)
- 923076-96-4(6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
- 27939-60-2(3-Cyclohexene-1-carboxaldehyde,dimethyl-)
- 1804809-68-4(4-(Fluoromethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine)
- 2248314-27-2(Ethyl 2-amino-5-thiophen-2-ylbenzoate)




